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Compound of Interest

Compound Name: 3-Ethoxy-4-nitroaniline

Cat. No.: B1600549 Get Quote

Abstract: This document provides a comprehensive guide to the safe handling, storage, and

emergency management of 3-Ethoxy-4-nitroaniline (CAS No. 116435-75-7). While specific

toxicological data for this isomer is limited, its structural classification as a nitroaniline

necessitates stringent safety protocols. This guide synthesizes data from analogous

compounds and established chemical safety principles to provide researchers, scientists, and

drug development professionals with a framework for minimizing exposure and mitigating risks.

The protocols herein are designed to be self-validating, emphasizing the causality behind each

safety measure to foster a deep-rooted culture of safety in the laboratory.

Section 1: Hazard Identification and Risk
Assessment
A thorough understanding of the potential hazards is the foundation of safe laboratory practice.

[1] 3-Ethoxy-4-nitroaniline belongs to the aromatic nitro compound family, a class of

chemicals known for its potential toxicity. The risk assessment for this compound is based on

data from closely related nitroaniline isomers, providing a robust, albeit inferred, safety profile.

Physicochemical Properties
A clear identification of the substance is the first step in any safety protocol.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1600549?utm_src=pdf-interest
https://www.benchchem.com/product/b1600549?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.benchchem.com/product/b1600549?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name 3-Ethoxy-4-nitroaniline [2][3]

CAS Number 116435-75-7 [3][4][5]

Molecular Formula C8H10N2O3 [2][6]

Appearance Powder or liquid [6]

InChIKey
PQKLWSDPMIJHSY-

UHFFFAOYSA-N
[2]

Toxicological Profile (Inferred)
Direct, comprehensive toxicological data for 3-Ethoxy-4-nitroaniline is not readily available.

Therefore, its hazard profile is extrapolated from well-documented analogs like p-nitroaniline

and other ethoxy-nitroaniline isomers.

Acute Toxicity: Nitroanilines are generally classified as toxic if swallowed, in contact with

skin, or if inhaled.[7][8][9] The primary routes of occupational exposure are dermal contact

and inhalation of dust particles.[10]

Organ Toxicity: Prolonged or repeated exposure to nitroanilines may cause damage to

organs, including the liver, kidney, heart, and blood.[7][11]

Irritation: Isomers such as 4-Ethoxy-2-nitroaniline and 4-Ethoxy-3-nitroaniline are known to

cause serious eye and skin irritation, with the potential for respiratory irritation.[12][13]

Environmental Hazard: These compounds are often harmful to aquatic life with long-lasting

effects, mandating that they are not released into the environment.[7][8][14]

GHS Hazard Classification (Anticipated)
Based on the available data for analogous compounds, the following GHS classification should

be assumed for all handling and storage procedures.
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Pictogram GHS Class Hazard Statement

Acute Toxicity 3 (Oral, Dermal,

Inhalation)

H301+H311+H331: Toxic if

swallowed, in contact with skin

or if inhaled.[9]

Specific Target Organ Toxicity

(Repeated Exposure)

H373: May cause damage to

organs through prolonged or

repeated exposure.[9]

Skin Irritation 2, Eye Irritation 2

H315: Causes skin irritation.

H319: Causes serious eye

irritation.[4][12]

No Pictogram
Hazardous to the Aquatic

Environment

H412: Harmful to aquatic life

with long lasting effects.[9]

Section 2: Engineering Controls & Personal
Protective Equipment (PPE)
Mitigating exposure requires a multi-layered approach, beginning with robust engineering

controls and followed by meticulous use of personal protective equipment. This strategy is best

understood through the hierarchy of controls.

The Hierarchy of Controls
The most effective safety strategies prioritize engineering solutions over reliance on personal

protective equipment. PPE is the final barrier between the researcher and the hazard.
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Hierarchy of Controls

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training, Signage)

More Effective

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles, Lab Coat)

Less Effective
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Spill Response Protocol

Assess the Spill
(Minor vs. Major)

Minor Spill

Small, Controllable

Major Spill

Large, Uncontrolled,
Injury, or Fire Risk

Evacuate Immediate Area
Alert Personnel

Call 911 / EHS
Evacuate Building if Necessary

Don Appropriate PPE

Contain Spill
(Use inert absorbent like sand)

Collect Residue
Place in labeled waste container

Clean Spill Area
(Use soap and water)

Click to download full resolution via product page

Caption: A workflow for responding to chemical spills in the laboratory.

Minor Spill Cleanup Steps:
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Alert personnel in the immediate area and evacuate if necessary. [15]2. Wearing appropriate

PPE (respirator, gloves, goggles, lab coat), contain the spill with an inert absorbent material

like sand, earth, or vermiculite. [12]3. Carefully sweep or scoop the absorbed material into a

suitable, labeled container for hazardous waste disposal. Avoid creating dust. [16]4. Clean

the spill area thoroughly with soap and water. [17]5. Decontaminate all tools and launder

protective clothing. [12]

First Aid Measures
In case of any exposure, immediate action is required. Provide the Safety Data Sheet (SDS) to

responding medical personnel. [16]

Exposure Route Immediate Action

Inhalation

Move the individual to fresh air
immediately. If breathing is difficult or has
stopped, provide artificial respiration.
Seek immediate medical attention. [13][16]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin with large amounts of

soap and water for at least 15 minutes. Seek

immediate medical attention. [13][16][17]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids to ensure complete

irrigation. Seek immediate medical attention.

[13][16][17]

| Ingestion | Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious,

give one glass of water to drink. Seek immediate medical attention. [16][18]|
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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